Cas no 1035835-25-6 (Ethyl 6-(pyridin-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxylate)

• Product Name: Ethyl 6-(pyridin-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• CAS No: 1035835-25-6
• MF: C₁₄H₁₂N₄O₂
• MW: 268.2706823349
• CID: 2110978
• Update Time: 2023-08-03

Ethyl 6-(pyridin-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(pyridin-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxylate

• Inchi： 1S/C14H12N4O2/c1-2-20-14(19)12-8-17-18-9-11(7-16-13(12)18)10-3-5-15-6-4-10/h3-9H,2H2,1H3
• InChI Key： WBMWGZGKPQLKLV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN2C=C(C=NC2=1)C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 268.096
• Monoisotopic Mass: 268.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4